Cas no 1351640-95-3 (N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide)

• Product Name: N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• CAS No: 1351640-95-3
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 6030880
• PubChem ID: 56764017
• Update Time: 2025-07-10

N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• N-cyclopropyl-N-[(1-methylpyrrol-2-yl)methyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• N-cyclopropyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
• VU0524128-1
• F5854-3861
• 1351640-95-3
• AKOS024522711

• Inchi： 1S/C18H19N3O3/c1-19-10-4-5-14(19)11-20(13-8-9-13)17(22)12-21-15-6-2-3-7-16(15)24-18(21)23/h2-7,10,13H,8-9,11-12H2,1H3
• InChI Key： YQAGUUYVKHESFK-UHFFFAOYSA-N
• SMILES： O=C(CN1C(=O)OC2C=CC=CC1=2)N(CC1=CC=CN1C)C1CC1

Computed Properties

• Exact Mass: 325.14264148g/mol
• Monoisotopic Mass: 325.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

Comprehensive Analysis of N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide (CAS 1351640-95-3)

The compound N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide (CAS 1351640-95-3) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of cyclopropyl, pyrrole, and benzoxazole moieties makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide fits into this trend, as its structural features suggest potential applications in targeting enzymes or receptors involved in inflammatory and metabolic disorders. The presence of the benzoxazole ring, in particular, is noteworthy due to its prevalence in drugs with anti-inflammatory and antimicrobial properties.

From a synthetic chemistry perspective, the preparation of N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide involves multi-step organic transformations, including amide coupling and cyclization reactions. The cyclopropyl group introduces steric constraints that can influence the molecule's conformational flexibility, potentially enhancing its binding affinity to biological targets. This aspect is critical for researchers exploring structure-activity relationships (SAR) in drug design.

One of the most frequently searched questions in the context of this compound is: "What are the potential therapeutic applications of N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide?" While preclinical studies are ongoing, early data suggest its relevance in modulating kinase activity and G-protein-coupled receptors (GPCRs). These findings align with the growing interest in targeted therapies for conditions such as autoimmune diseases and cancer.

Another area of interest is the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. The pyrrole and benzoxazole components may influence its solubility and metabolic stability, which are key factors in determining its suitability as a drug candidate. Researchers are also investigating whether N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide can penetrate the blood-brain barrier, expanding its potential applications to neurological disorders.

In the realm of green chemistry, there is increasing scrutiny on the environmental impact of synthetic routes used to produce complex molecules like N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide. Optimizing reaction conditions to minimize waste and energy consumption is a hot topic among chemists. This aligns with broader industry trends toward sustainable drug development.

Finally, the compound's patent landscape and intellectual property status are of great interest to pharmaceutical companies and academic institutions. As of now, CAS 1351640-95-3 is primarily studied in research settings, but its unique structure and biological activity make it a strong candidate for further development. Future studies will likely focus on elucidating its mechanism of action and exploring its efficacy in disease models.